5,6-Dimethoxybenzimidazole
Cat. No. B1297684
M. Wt: 178.19 g/mol
InChI Key: BTWUUHKQHOSMIN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
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[CH3:16][O:17][c:18]1[c:19]([O:20][CH3:21])[cH:22][c:23]2[nH:24][cH:25][n:26][c:27]2[cH:28]1.[CH3:29][CH2:30][OH:31].[Cl:5][c:6]1[n:7][cH:8][c:9]([N+:13](=[O:14])[O-:15])[c:10]([Cl:12])[n:11]1.[K+:1].[S-:2][C:3]#[N:4]>>[S:2]([C:3]#[N:4])[c:10]1[c:9]([N+:13](=[O:14])[O-:15])[cH:8][n:7][c:6]([Cl:5])[n:11]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
COc1cc2nc[nH]c2cc1OC
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=[N+]([O-])c1cnc(Cl)nc1Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
N#C[S-]
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N#CSc1nc(Cl)ncc1[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
